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Compound of Interest

Compound Name:
4-Amino-4-(4-

fluorophenyl)butanoic acid

CAS No.: 1042559-02-3

Cat. No.: B2582381

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic profile of 4-Fluorophenibut (4-F-

Phenibut), a halogenated derivative of the gabapentinoid Phenibut. Designed for analytical

chemists and forensic researchers, this document details the specific nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) signatures required for

unambiguous identification.

The introduction of the fluorine atom at the para position of the phenyl ring significantly alters

the electronic environment compared to the parent compound, Phenibut. This results in

characteristic spin-spin coupling constants (

) in

C NMR and distinct fragmentation patterns in MS, which are the primary focus of this analysis.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]

Parameter Data

IUPAC Name
4-Amino-3-(4-fluorophenyl)butanoic acid

hydrochloride

Common Names 4-Fluorophenibut, F-Phenibut, Fluorobut

CAS Number
52237-19-1 (Free Acid) / 1858241-03-8 (HCl

Salt)

Molecular Formula

C

H

FNO

(Free Acid)

Molecular Weight
197.21 g/mol (Free Acid) / 233.67 g/mol (HCl

Salt)

Appearance White crystalline powder

Solubility
Highly soluble in water, methanol; soluble in

DMSO

Nuclear Magnetic Resonance (NMR)
Spectroscopy[5][9][10][11]
Experimental Protocol

Solvent: Deuterium Oxide (D

O) is recommended for the hydrochloride salt to minimize exchangeable proton broadening.
DMSO-

is preferred for the free amino acid to observe carboxyl/amine protons.

Reference: Tetramethylsilane (TMS) or residual solvent peak (HDO
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4.79 ppm in D

O).

Frequency: Data below corresponds to 400 MHz (

H) and 100 MHz (

C).

Proton NMR ( H NMR)
The aromatic region distinguishes 4-F-Phenibut from Phenibut. While Phenibut displays a

multiplet for the monosubstituted benzene ring, 4-F-Phenibut exhibits a higher-order AA'BB'

system due to the symmetry of the para-substitution.
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

7.25 – 7.35 Multiplet (AA'BB') 2H Ar-H (meta to F)

Protons at

C2'/C6' (closest

to alkyl chain)

7.05 – 7.15 Multiplet (AA'BB') 2H Ar-H (ortho to F)

Protons at

C3'/C5' (shielded

by Fluorine)

3.30 – 3.45 Multiplet 1H CH (Methine)
C3 (Beta-

position)

3.15 – 3.25
Doublet of

Doublets
1H

CH

(a)

C4 (Gamma-

position, next to

NH

)

3.00 – 3.10
Doublet of

Doublets
1H

CH

(b)

C4 (Gamma-

position,

diastereotopic)

2.65 – 2.80
Doublet of

Doublets
1H

CH

(a)

C2 (Alpha-

position, next to

COOH)

2.50 – 2.60
Doublet of

Doublets
1H

CH

(b)

C2 (Alpha-

position,

diastereotopic)

Carbon-13 NMR ( C NMR)
The diagnostic power of

C NMR lies in the Carbon-Fluorine coupling constants (

). These couplings split the aromatic carbon signals into doublets with predictable magnitudes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2582381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (

ppm)
Multiplicity (Hz) Assignment Notes

174.5 Singlet - C=O
Carboxylic Acid

Carbon

162.1 Doublet ~245 Hz C-F (C4')

Definitive ID:

Direct C-F

coupling.

136.5 Doublet ~3 Hz C-Alkyl (C1')
Para to Fluorine;

weak coupling.

129.2 Doublet ~8 Hz C-Meta (C2'/C6')

Coupling through

3 bonds (

).

115.8 Doublet ~21 Hz C-Ortho (C3'/C5')

Coupling through

2 bonds (

).

43.5 Singlet -
C-NH

(C4)
Gamma-carbon

38.2 Singlet - C-COOH (C2) Alpha-carbon

32.5 Singlet - CH-Ar (C3) Beta-carbon

Mass Spectrometry (MS)[4][12]
Ionization & Fragmentation Logic

Method: ESI (Positive Mode) or GC-MS (EI, often requires derivatization).

Parent Ion: [M+H]

= 198.1 m/z.

Base Peak: Typically m/z 181 (Loss of NH
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) or m/z 123 (Fluorinated tropylium/styrene cation).

The fragmentation pathway follows a standard McLafferty-like rearrangement and neutral loss

pattern typical of GABA analogs, but shifted by +18 amu (mass difference between H and F)

relative to Phenibut.

Fragmentation Pathway Visualization

Key

Parent Ion [M+H]+
m/z 198

Loss of NH3
[M-17]+
m/z 181

- NH3 (17)

Loss of H2O
(Lactam formation)

m/z 163

- H2O (18) + NH3

- H2O

4-Fluorostyrene Cation
[C8H8F]+
m/z 123

Cleavage of
Alkyl Chain

Tropylium Ion
[C7H6F]+
m/z 109

- CH2Blue: Molecular Ion

Red: Primary Fragment

Green: Diagnostic Aromatic Ions

Click to download full resolution via product page

Caption: Proposed ESI(+) fragmentation pathway for 4-Fluorophenibut showing key diagnostic

ions.
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m/z Ion Identity Interpretation

198.1 [M+H] Protonated Molecular Ion

181.1

[M+H - NH

]

Loss of ammonia

(characteristic of primary

amines)

163.1

[M+H - NH

- H

O]

Formation of cyclic lactam

(fluorinated pyrrolidone)

123.0

[C

H

F]

Fluorinated ethyl-

benzene/styrene cation

109.0

[C

H

F]

Fluorinated tropylium ion (High

stability aromatic)

Infrared Spectroscopy (FT-IR)
Experimental Protocol

Method: ATR (Attenuated Total Reflectance) on neat solid or KBr Pellet.

Resolution: 4 cm

.

Diagnostic Bands
The spectrum is dominated by the zwitterionic nature of the amino acid (if free acid) or the

amine salt (if HCl). The C-F stretch is the key differentiator from Phenibut.
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Wavenumber (cm

)
Intensity Assignment Functional Group

2800 – 3200 Broad, Strong N-H Stretch
Amine salt (NH

)

2500 – 3300 Very Broad O-H Stretch
Carboxylic acid (often

overlaps with NH)

1710 – 1730 Strong, Sharp C=O[1] Stretch
Carboxylic Acid

(Carbonyl)

1580 – 1610 Medium C=C Stretch
Aromatic Ring

breathing

1500 – 1520 Strong N-H Bend
Amine bending

vibration

1215 – 1235 Strong C-F Stretch
Diagnostic: Aryl-

Fluorine bond

820 – 840 Strong C-H Bend (oop)
Para-substituted

benzene ring

Analytical Workflow for Verification
To ensure "Self-Validating" protocols, the following workflow is recommended for distinguishing

4-F-Phenibut from similar analogs (e.g., Baclofen, Phenibut).
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Unknown Sample

Solubility Test
(Water/MeOH)

FT-IR Screening
Check for C-F (1220 cm-1)
Check for C-Cl (1090 cm-1)

Halogen Detected?

1H & 13C NMR
(D2O Solvent)

Yes

GC-MS / LC-MS
(Confirm MW 197/233)

Yes

ID: 4-Fluorophenibut
(d 162 ppm, J=245Hz)

Doublet @ 162ppm

ID: Baclofen
(Different Arom. Splitting)

Singlet @ 130ppm+

ID: Phenibut
(No Halogen Coupling)

No Halogen

Click to download full resolution via product page

Caption: Decision tree for differentiating 4-Fluorophenibut from Baclofen and Phenibut.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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